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Compound of Interest

Compound Name: 4'-Fluoropropiophenone

Cat. No.: B1329323 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential safety and logistical information

for the proper management of 4'-Fluoropropiophenone, a common intermediate in organic

synthesis. Adherence to these procedures is critical for ensuring laboratory safety and

regulatory compliance.

Chemical Identifier and Properties

Property Value

CAS Number 456-03-1[1]

Molecular Formula C₉H₉FO[1]

Molecular Weight 152.17 g/mol [1]

Appearance Colorless to light orange to yellow clear liquid[2]

Density 1.096 g/mL at 25 °C[1]

Flash Point 77 °C (170.6 °F) - closed cup[1]

Boiling Point 100-102 °C at 22 mmHg[2]
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A comprehensive personal protective equipment (PPE) plan is non-negotiable when handling

4'-Fluoropropiophenone to mitigate risks of exposure. The following table summarizes the

recommended PPE.

Body Part PPE Type
Material/Standard
Specification

Purpose

Eyes/Face
Safety Goggles &

Face Shield

Conforming to EN166

(EU) or NIOSH (US)

approved standards.

Protects against

splashes and vapors

that can cause serious

eye damage.[1]

Skin
Chemical-resistant

Gloves

Nitrile or neoprene

gloves. Check

manufacturer's

compatibility chart for

breakthrough times.

Prevents skin contact

which can cause

irritation.

Body

Laboratory

Coat/Impervious

Gown

Long-sleeved and fully

buttoned.

Protects against

incidental skin contact

and contamination of

personal clothing.

Respiratory Respirator

Use a NIOSH-

approved respirator

with an organic vapor

cartridge (type ABEK

as per EN14387) if

ventilation is

inadequate or for spill

response.[1]

Prevents inhalation of

vapors which may

cause respiratory tract

irritation.[1]

Operational Plan: Step-by-Step Handling Procedure
All handling of 4'-Fluoropropiophenone should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.

1. Preparation and Precaution:
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Ensure that an eyewash station and safety shower are readily accessible and have been

recently tested.

Verify that a spill kit appropriate for flammable liquids is available.

Review the Safety Data Sheet (SDS) for 4'-Fluoropropiophenone before starting any work.

Ensure all necessary PPE is available and in good condition.

2. Handling the Chemical:

Don the appropriate PPE as detailed in the table above.

Place all necessary equipment (glassware, stir plates, etc.) inside the chemical fume hood.

Carefully open the container, avoiding splashes.

Use a calibrated pipette or syringe to transfer the required amount of the liquid.

Keep the container tightly closed when not in use.

Conduct all experimental procedures with the fume hood sash at the lowest practical height.

3. Post-Handling and Cleanup:

Upon completion of the work, decontaminate all surfaces and equipment.

Rinse any contaminated glassware with a suitable solvent (e.g., acetone) within the fume

hood. Collect the rinsate as hazardous waste.

Properly remove and dispose of gloves and any other contaminated disposable PPE in the

designated hazardous waste stream.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan: Managing Halogenated Waste
4'-Fluoropropiophenone is a halogenated organic compound and must be disposed of as

hazardous waste. Improper disposal can lead to environmental contamination.
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1. Waste Segregation:

Crucially, do not mix halogenated organic waste with non-halogenated waste.

Collect all waste containing 4'-Fluoropropiophenone, including unused product and

rinsates from cleaning, in a designated, leak-proof, and clearly labeled "Halogenated Organic

Waste" container.

2. Waste Container Management:

The waste container must be made of a compatible material (e.g., high-density

polyethylene).

Keep the waste container closed at all times, except when adding waste.

Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

3. Labeling and Disposal:

Label the waste container with "Hazardous Waste," the full chemical name "4'-
Fluoropropiophenone," and list any other components in the waste mixture.

Once the container is full or is no longer being used, arrange for its disposal through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor.

Under no circumstances should this chemical be disposed of down the drain.

Workflow for Handling 4'-Fluoropropiophenone
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Caption: Workflow for the safe handling and disposal of 4'-Fluoropropiophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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